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Compound of Interest

Compound Name:
Tert-butyl 4-

aminobutyl(methyl)carbamate

Cat. No.: B111910 Get Quote

An In-depth Technical Guide to Tert-butyl 4-
aminobutyl(methyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tert-butyl 4-
aminobutyl(methyl)carbamate, a versatile bifunctional molecule utilized in organic synthesis

and drug discovery. This document details its commercial availability, key chemical properties,

and outlines its applications, with a focus on its role as a linker and building block in the

synthesis of complex molecules.

Core Properties and Specifications
Tert-butyl 4-aminobutyl(methyl)carbamate (CAS Number: 144222-23-1) is a carbamate

derivative featuring a Boc-protected secondary amine and a terminal primary amine. This

structure makes it a valuable intermediate for introducing a 4-aminobutyl(methyl) moiety in a

controlled manner. The tert-butoxycarbonyl (Boc) protecting group can be readily removed

under acidic conditions, allowing for subsequent functionalization of the secondary amine.

Table 1: Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 144222-23-1 [1][2][3][4][5][6]

Molecular Formula C₁₀H₂₂N₂O₂ [6]

Molecular Weight 202.29 g/mol [6]

Appearance Colorless to light yellow liquid [3]

Density (Predicted) 0.972±0.06 g/cm³ [6]

Boiling Point (Predicted) 276.6±19.0 °C [6]

InChI Key
CIZQQISFIQZTDF-

UHFFFAOYSA-N
[3][6]

Canonical SMILES CC(C)(C)OC(=O)N(C)CCCCN [7]

Commercial Availability and Suppliers
Tert-butyl 4-aminobutyl(methyl)carbamate is commercially available from a range of

chemical suppliers, catering to both research and bulk quantity requirements. The typical purity

levels offered are ≥95% or ≥97%.

Table 2: Commercial Suppliers and Product Specifications
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Supplier Purity Storage Conditions

Acmec Biochemical 95% 2-8°C, Dark

Ambeed 97% 2-8°C, Inert atmosphere

Amerigo Scientific 95% Not specified

Arctom Scientific Not specified Not specified

BLD Pharm Not specified 2-8°C, Inert atmosphere

Chem-Impex ≥ 95% (NMR) 0-8 °C

MedChemExpress 98.72% 4°C, Protect from light

Sigma-Aldrich 97% 2-8°C, Inert atmosphere

Smolecule Not specified Not specified

Note: This list is not exhaustive and represents a selection of suppliers identified. Researchers

should verify current availability and specifications directly with the suppliers.

Applications in Synthesis and Drug Discovery
Tert-butyl 4-aminobutyl(methyl)carbamate serves as a crucial building block in various

synthetic applications, primarily in the development of pharmaceuticals and complex organic

molecules.[7]

PROTAC Linker Synthesis
A significant application of this compound is as a precursor for linkers used in Proteolysis

Targeting Chimeras (PROTACs).[8] PROTACs are heterobifunctional molecules that recruit an

E3 ubiquitin ligase to a target protein, leading to its degradation. The 4-

aminobutyl(methyl)carbamate moiety can be incorporated into the linker structure connecting

the target protein ligand and the E3 ligase ligand.

Intermediate for Pharmacologically Active Compounds
This carbamate is utilized in the synthesis of various bioactive compounds.[7] It can be used to

introduce a C4-spacer, which can be advantageous in modulating the pharmacological
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properties of a molecule.[7] Its applications extend to the preparation of spermidine analogues

and other complex nitrogen-containing scaffolds.[7]

Neurological Research
In the context of neurological research, derivatives of this compound have been investigated

for their potential as β-secretase and acetylcholinesterase inhibitors.[7] Such inhibition could

play a role in preventing the aggregation of amyloid-beta peptides, a key pathological feature of

Alzheimer's disease.[7]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and use of Tert-butyl 4-
aminobutyl(methyl)carbamate are not readily available in the public domain, a general

synthetic approach can be inferred from standard organic chemistry principles.

General Synthesis Pathway
The synthesis of Tert-butyl 4-aminobutyl(methyl)carbamate would logically involve the

reaction of a suitable precursor, such as N-methyl-1,4-butanediamine, with di-tert-butyl

dicarbonate (Boc₂O) under basic conditions. The reaction selectively protects the secondary

amine, leaving the primary amine free for further reactions.
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General Synthesis

N-methyl-1,4-butanediamine

Reaction Mixture

Di-tert-butyl dicarbonate (Boc)₂O Base (e.g., Triethylamine) Solvent (e.g., Dichloromethane)

Aqueous Workup & Purification

Tert-butyl 4-aminobutyl(methyl)carbamate

Click to download full resolution via product page

Caption: General synthetic workflow for Tert-butyl 4-aminobutyl(methyl)carbamate.

Boc-Deprotection Protocol
The removal of the Boc protecting group is a standard procedure in organic synthesis to

liberate the secondary amine for subsequent reactions. This is typically achieved under acidic

conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b111910?utm_src=pdf-body-img
https://www.benchchem.com/product/b111910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boc-Deprotection

Tert-butyl 4-aminobutyl(methyl)carbamate

Deprotection Reaction

Acid (e.g., Trifluoroacetic Acid) Solvent (e.g., Dichloromethane)

Basic Workup (e.g., NaHCO₃)

N-methyl-1,4-butanediamine

Click to download full resolution via product page

Caption: General workflow for the Boc-deprotection of Tert-butyl 4-
aminobutyl(methyl)carbamate.

Safety and Handling
Tert-butyl 4-aminobutyl(methyl)carbamate should be handled in a well-ventilated area, and

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335

(May cause respiratory irritation).[6]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[6]

This technical guide serves as a foundational resource for professionals in the fields of

chemical research and drug development. For specific applications and protocols, further

investigation into proprietary literature and patents may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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